Cas no 1806140-91-9 (3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806140-91-9
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930833
• Update Time: 2025-08-05

3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-5-1-3(12)6(14)13-4(5)2-11/h1H,2,11-12H2,(H,13,14)
• InChI Key： OVXDDIXNJSWJRP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(NC=1CN)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: -0.5
• Topological Polar Surface Area: 90.4

Additional information on 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine

3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine, also known by its CAS number CAS 1806140-91-9, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including amino, hydroxy, and trifluoromethoxy groups, makes this compound unique and valuable in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 5, and 6. The amino group at position 3 and the hydroxyl group at position 2 contribute to the compound's acidity and basicity, while the trifluoromethoxy group at position 5 imparts strong electron-withdrawing effects. These properties make the compound highly versatile in chemical reactions and interactions.

Recent studies have highlighted the potential of CAS 1806140-91-9 in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The compound's ability to act as a chelating agent has been exploited in designing metalloenzyme inhibitors, which are crucial in targeting specific pathways in cancer cells.

In addition to its pharmaceutical applications, 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine has shown promise in agrochemical research. Its ability to inhibit plant pathogens has led to investigations into its potential use as a fungicide or herbicide. Recent advancements in green chemistry have also focused on optimizing the synthesis of this compound to reduce environmental impact.

The synthesis of CAS 1806140-91-9 involves multi-step reactions that require precise control over reaction conditions. Researchers have developed novel synthetic routes that improve yield and selectivity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity.

The physical properties of 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine, such as its melting point and solubility, play a critical role in its application. Studies have shown that the compound exhibits moderate solubility in polar solvents due to its hydrophilic functional groups. This property is advantageous in drug delivery systems where controlled release is desired.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its potent anti-inflammatory and antioxidant properties, making it a potential candidate for developing therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders.

In conclusion, 3-Amino-6-(aminomethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine (CAS 1806140-91-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing science and technology.